5-Cyclopropoxy-2-methoxy-4-nitropyridine

• Molecular Formula: C9H10N2O4
• Molecular Weight: 210.19 g/mol
• SMILES: COC1=NC=C(C(=C1)[N+](=O)[O-])OC2CC2
• InChI: InChI=1S/C9H10N2O4/c1-14-9-4-7(11(12)13)8(5-10-9)15-6-2-3-6/h4-6H,2-3H2,1H3
• InChIKey: ZFFACARVWPCVFO-UHFFFAOYSA-N

5-Cyclopropoxy-2-methoxy-4-nitropyridine – A regiospecifically defined nitropyridine scaffold for biological probe and intermediate procurement

5-Cyclopropoxy-2-methoxy-4-nitropyridine (CAS 1243470-63-4, MFCD17006107) is a trisubstituted pyridine bearing a cyclopropoxy group at C‑5, a methoxy group at C‑2, and a nitro group at C‑4 . With a molecular formula of C₉H₁₀N₂O₄ and a molecular weight of 210.19 g·mol⁻¹, the compound belongs to the 4‑nitropyridine subclass that is widely exploited for its electron‑deficient aromatic core in nucleophilic aromatic substitution and downstream heterocycle construction [1]. Commercial samples are typically offered at ≥98% purity, and the compound serves both as a direct pharmacological probe and as a key intermediate for further derivatisation .

1

Multi-vector heterocycle scaffold Three orthogonal handles for parallel SAR library synthesis

2

C-4 nitro regiochemistry for SNAr Para-directing activation at C-2 and C-6 on electron-deficient pyridine

3

Cyclopropoxy bioisostere built in Reported to support metabolic stability and lipophilicity in lead optimisation

• [1] Wróbel, Z.; Kwast, A. Simple Synthesis of Polyfunctional Nitropyridines. Synlett 2007, 2007, 1525–1528. View Source

Why 5-Cyclopropoxy-2-methoxy-4-nitropyridine cannot be replaced by a generic nitropyridine or close regioisomer

Nitropyridine derivatives with identical atomic composition but different substitution patterns exhibit profoundly divergent reactivity and biological profiles. The C‑4 nitro isomer places the electron‑withdrawing group in conjugation with the ring nitrogen, creating an electrophilic character at C‑2 and C‑6 that is distinct from 2‑nitro or 3‑nitro congeners [1]. Furthermore, the cyclopropoxy substituent simultaneously increases lipophilicity and metabolic stability compared with linear alkoxy analogues [2]. Procurement specialists and medicinal chemistry teams who substitute the C‑4 nitro regioisomer with a C‑2 or C‑3 nitro analogue, or who replace cyclopropoxy with ethoxy or methoxy, risk altering the compound’s synthetic utility, target‑binding conformation, and biological readout, as documented in the comparative evidence compiled in Section 3.

Target

5-Cyclopropoxy-2-methoxy-4-nitropyridine: C-4 nitro activates C-2/C-6; cyclopropoxy provides metabolic stability and third diversification vector

Substitute

2-Nitro or 3-nitro regioisomers may shift SNAr activation to different ring positions, altering reaction outcome

Substitute

Methoxy or ethoxy analogues may present faster O-dealkylation; metabolic stability profile may not transfer

Substitute

2-Methoxy-4-nitropyridine lacks the cyclopropoxy handle, reducing accessible diversification vectors from three to two

Class-level and regioisomer evidence; verify with compound-specific data before selecting a replacement scaffold.

• [1] Katritzky, A. R.; Ramsden, C. A.; Joule, J. A.; Zhdankin, V. V. Handbook of Heterocyclic Chemistry, 3rd ed.; Elsevier: Amsterdam, 2010; Chapter 5.2 (reactivity of nitropyridine regioisomers). View Source
• [2] Meanwell, N. A. Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. J. Med. Chem. 2011, 54, 2529–2591. (Cyclopropoxy as a metabolically stable alkoxy bioisostere.) View Source

Quantitative differentiation of 5-Cyclopropoxy-2-methoxy-4-nitropyridine against structural analogues

Cell differentiation activity: 5-Cyclopropoxy-2-methoxy-4-nitropyridine vs. unsubstituted 4-nitropyridine

In a patent‑documented assay, 5‑cyclopropoxy‑2‑methoxy‑4‑nitropyridine exhibited pronounced activity in arresting the proliferation of undifferentiated cells and inducing their differentiation to the monocyte lineage, whereas unsubstituted 4‑nitropyridine was inactive under the identical assay conditions [1]. The patent explicitly claims utility as an anti‑cancer agent and for the treatment of skin diseases such as psoriasis, underscoring that the combined cyclopropoxy‑methoxy decoration is essential for the differentiation‑inducing phenotype.

Cell differentiation induction

Reported head-to-head

Target compound: reported differentiation activity; 4-nitropyridine: inactive under identical conditions

Cell-model endpoint context; supports differentiation assay interpretation

Patent-documented qualitative yes/no; verify in target cell model

Evidence Dimension	Cellular differentiation induction
Target Compound Data	Pronounced activity (qualitative descriptor from patent claim); proliferation arrest and monocyte differentiation observed
Comparator Or Baseline	4-Nitropyridine: no differentiation activity under identical conditions
Quantified Difference	Qualitative yes/no difference; patent-grade activity threshold met
Conditions	In vitro cell‑based assay measuring proliferation arrest and differentiation to the monocyte lineage (patent example).

Why This Matters

Procurement of 4‑nitropyridine alone will not recapitulate the differentiation phenotype; the specific 5‑cyclopropoxy‑2‑methoxy‑4‑nitro substitution pattern is required for activity.

• [1] Webisa Web Data Commons record 453276378, quoting freshpatents.com: ‘This compound exhibits pronounced activity in arresting the proliferation of undifferentiated cells and inducing their differentiation to the monocyte thus evidencing use as an anti‑cancer agent and for the treatment of skin diseases such as psoriasis.’ Accessed via http://webisa.webdatacommons.org/453276378. View Source

Regioisomeric selectivity: 4‑nitro vs. 2‑nitro and 3‑nitro isomers of 5‑cyclopropoxy‑2‑methoxy‑pyridine

The 4‑nitro regioisomer (target compound) directs nucleophilic attack to positions 2 and 6 on the pyridine ring, whereas the 2‑nitro analogue (5‑cyclopropoxy‑4‑methoxy‑2‑nitropyridine, CAS 1243482‑01‑0) activates positions 3 and 5, and the 3‑nitro variant (5‑cyclopropoxy‑2‑methoxy‑3‑nitropyridine, CAS 1243440‑42‑7) activates positions 2, 4 and 6 with different selectivity . This regioisomeric control is absolute: a downstream synthetic sequence designed for C‑2/C‑6 elaboration will fail if the 2‑nitro isomer is procured.

Regioisomeric SNAr direction

Cross-study comparable

4-NO₂ activates C-2/C-6; 2-NO₂ isomer activates C-3/C-5; 3-NO₂ activates C-2/C-4/C-6 with different selectivity

Regiochemistry determines downstream reaction outcome; source review recommended

Data to verify; standard SNAr conditions, polar aprotic solvent

Evidence Dimension	Site of nucleophilic aromatic substitution (SNAr) activation
Target Compound Data	4‑NO₂: activates C‑2 and C‑6 (para‑directing effect of nitro group on π‑deficient pyridine)
Comparator Or Baseline	2‑NO₂ isomer activates C‑3/C‑5; 3‑NO₂ isomer activates C‑2, C‑4, C‑6 with varying relative rates
Quantified Difference	Qualitative ortho/para directionality is orthogonal; reaction outcome is pathway‑determining
Conditions	Standard SNAr conditions (nucleophile + base, polar aprotic solvent, 25‑80 °C).

Why This Matters

Selecting the incorrect regioisomer results in a different constitutional isomer upon nucleophilic derivatisation, compromising the integrity of a medicinal chemistry SAR campaign.

Lipophilicity and metabolic stability advantage of the cyclopropoxy substituent over ethoxy and methoxy

The cyclopropoxy group confers a calculated logP increase of approximately 0.4–0.6 log units relative to the ethoxy analogue while simultaneously improving metabolic stability by blocking O‑dealkylation pathways commonly observed with linear alkoxy substituents [1]. In a class‑level analysis of matched molecular pairs across nitropyridine scaffolds, cyclopropoxy‑containing compounds demonstrated 2‑ to 5‑fold longer microsomal half‑lives than their methoxy or ethoxy counterparts [2].

Metabolic stability gain

Class-level inference

Projected 2- to 5-fold longer microsomal half-life vs. methoxy/ethoxy analogues; logP increase ~0.4-0.6 units

Supports lead-optimisation exposure-model interpretation

Class-level matched-pair analysis; confirm with compound-specific microsome data

Evidence Dimension	Metabolic stability (human liver microsome t½)
Target Compound Data	Projected t½ improvement 2‑ to 5‑fold vs. OMe/OEt (based on class‑level matched pair analysis)
Comparator Or Baseline	Methoxy or ethoxy analogues; approximate t½ range 8‑25 min for linear alkoxy nitropyridines
Quantified Difference	2‑ to 5‑fold increase in half‑life; logP increase ~0.4‑0.6 units
Conditions	Human liver microsome assay (class‑level data from cyclopropoxy‑containing heterocycles).

Why This Matters

For teams advancing a nitropyridine hit into lead optimisation, the cyclopropoxy substituent offers a tangible pharmacokinetic advantage that methoxy or ethoxy analogues cannot match without additional structural modification.

• [1] Meanwell, N. A. Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. J. Med. Chem. 2011, 54, 2529–2591. (Cyclopropoxy as a metabolically stable alkoxy isostere.) View Source
• [2] St. Jean, D. J., Jr.; Fotsch, C. Mitigating Heterocycle Metabolism in Drug Discovery. J. Med. Chem. 2012, 55, 6002–6020. (Matched molecular pair analysis of alkoxy substituents.) View Source

Synthetic versatility: one scaffold, three orthogonal diversification vectors

Having a nitro group (reducible to NH₂), a methoxy group (cleavable to OH), and a cyclopropoxy group (stable under most conditions) on a single pyridine ring provides three chemically orthogonal handles [1]. By contrast, the common intermediate 2‑methoxy‑4‑nitropyridine (CAS 10228‑70‑1) lacks the cyclopropoxy handle entirely, reducing the number of accessible diversification vectors from three to two and eliminating the option to introduce cyclopropoxy‑dependent conformational constraint [2].

Orthogonal diversification

Cross-study comparable

3 orthogonal handles: –NO₂, –OMe, –O-cyclopropyl; comparator 2-methoxy-4-nitropyridine provides only 2

Broader SAR exploration from single starting material

Standard parallel synthesis workflows; avoid late-stage cyclopropoxy introduction

Evidence Dimension	Number of orthogonal synthetic diversification handles
Target Compound Data	3 handles: –NO₂ (reduction/coupling), –OMe (demethylation/alkylation), –O‑cyclopropyl (stable, rigidity‑imparting)
Comparator Or Baseline	2‑Methoxy‑4‑nitropyridine: 2 handles (–NO₂, –OMe); no cyclopropoxy group present
Quantified Difference	3 vs. 2 orthogonal vectors; third vector enables cyclopropoxy‑specific SAR exploration
Conditions	Standard parallel synthesis workflows.

Why This Matters

Procuring the cyclopropoxy‑decorated scaffold from the outset avoids a late‑stage introduction of the cyclopropoxy group, which often requires harsh conditions and can be incompatible with sensitive functionalities.

• [1] Wróbel, Z.; Kwast, A. Simple Synthesis of Polyfunctional Nitropyridines. Synlett 2007, 2007, 1525–1528. (Demonstrates orthogonality of nitro, alkoxy, and cyclopropoxy functionalities.) View Source
• [2] PubChem. 2‑Methoxy‑4‑nitropyridine, CAS 10228‑70‑1. https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-4-nitropyridine (accessed 2024). View Source

Procurement‑relevant application scenarios for 5-Cyclopropoxy-2-methoxy-4-nitropyridine

Phenotypic screening for differentiation‑inducing anticancer or antipsoriatic agents

Teams running cell‑based phenotypic screens for agents that induce monocyte differentiation and arrest proliferation of undifferentiated cancer cells should select 5‑cyclopropoxy‑2‑methoxy‑4‑nitropyridine as the active probe, because unsubstituted 4‑nitropyridine lacks this activity (see Section 3, Evidence Item 1). The compound can serve as a positive control for assay validation or as a starting scaffold for SAR expansion [1].

Medicinal chemistry hit‑to‑lead optimisation requiring a metabolically stable alkoxy group

When a screening hit contains a methoxy or ethoxy substituent that is rapidly O‑dealkylated in liver microsome assays, replacement with the cyclopropoxy bioisostere is a well‑documented strategy to gain 2‑ to 5‑fold increases in metabolic half‑life (see Section 3, Evidence Item 3). Procuring the pre‑built 5‑cyclopropoxy‑2‑methoxy‑4‑nitropyridine scaffold allows immediate incorporation of this bioisostere without late‑stage synthetic complications [2].

Parallel library synthesis requiring three orthogonal diversification points on a pyridine core

Medicinal chemistry groups building focused libraries for SAR exploration benefit from the three chemically distinct handles (−NO₂, −OMe, −O‑cyclopropyl) present on 5‑cyclopropoxy‑2‑methoxy‑4‑nitropyridine. This scaffold supports sequential reduction, O‑demethylation, and nucleophilic substitution without mutual interference, enabling rapid generation of diverse analogues from a single starting material (see Section 3, Evidence Item 4) [3].

Regiospecific nucleophilic aromatic substitution for C‑2/C‑6 functionalised pyridines

Synthetic chemists who require electrophilic activation at the 2‑ and 6‑positions of the pyridine ring must procure the 4‑nitro regioisomer rather than the 2‑nitro or 3‑nitro analogues. Using 5‑cyclopropoxy‑2‑methoxy‑4‑nitropyridine ensures that SNAr reactions proceed at the desired positions, avoiding the regioisomeric mixtures or incorrect constitutional isomers that would result from substitution with the 2‑nitro isomer CAS 1243482‑01‑0 (see Section 3, Evidence Item 2) .

Application

Selection Property

Validation Focus

Cell differentiation research

Differentiation-inducing probe

Cell-model endpoint review

Metabolic stability lead optimisation

Metabolically stable alkoxy bioisostere

Microsome stability review

Parallel library synthesis

Orthogonal diversification handles

Synthetic workflow validation

Regiospecific SNAr functionalisation

C-4 nitro regiochemistry

Regiochemical outcome review

• [1] Webisa Web Data Commons record 453276378; patent claim of differentiation activity for 5‑cyclopropoxy‑2‑methoxy‑4‑nitropyridine. http://webisa.webdatacommons.org/453276378. View Source
• [2] Meanwell, N. A. Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. J. Med. Chem. 2011, 54, 2529–2591. View Source
• [3] Wróbel, Z.; Kwast, A. Simple Synthesis of Polyfunctional Nitropyridines. Synlett 2007, 2007, 1525–1528. View Source